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Introduction

Ethychlozate is an auxin-like plant growth regulator utilized in citriculture, particularly for
mandarin (Citrus unshiu Marc.) cultivation, to achieve fruit thinning, enhance fruit coloration,
and improve overall fruit quality. Its primary mechanism of action involves the stimulation of
ethylene production, which can induce the abscission of young fruitlets, thereby reducing fruit
load and promoting the development of larger, higher-quality fruits. Additionally, Ethychlozate
can influence physiological processes that lead to improved soluble solids content (°Brix) and
earlier maturation. The timing of Ethychlozate application is a critical factor determining its
efficacy and the desired outcome, ranging from fruit thinning to quality improvement. This
document provides detailed application notes and protocols based on available research for
the optimal use of Ethychlozate on mandarin trees.

Mechanism of Action

Ethychlozate exhibits auxin-like activity, which plays a crucial role in regulating various
aspects of plant growth and development. When applied to mandarin trees, Ethychlozate is
translocated within the plant and stimulates the biosynthesis of ethylene, a key hormone in fruit
abscission.[1] An application timed before the completion of the natural fruit drop period, often
referred to as the "June drop,” can lead to a significant increase in ethylene production,
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resulting in the shedding of a portion of the developing fruitlets.[1] This thinning effect reduces
competition for resources among the remaining fruits, leading to increased fruit size. Later
applications, after the main period of fruit drop, tend to have a less pronounced thinning effect
and primarily contribute to the enhancement of fruit quality parameters such as color and sugar
content.

Application Notes

The optimal timing and concentration of Ethychlozate application are dependent on the
specific objective (fruit thinning vs. quality improvement) and the mandarin cultivar.

For Fruit Thinning:

» Timing: Application is most effective when conducted before the end of the physiological
"June drop." Research on 'Satsuma Okitsu' mandarin has shown that application of a similar
auxin-like compound (NAA) 40 days after full bloom can induce fruit drop.[2] For 'Sugiyama'
satsuma mandarins, applications have been tested at 60, 70, and 80 days after full bloom.[3]
A slightly earlier application may lead to significant thinning, while a delayed application will
have a minor effect on fruitlet growth and final fruit size.[1]

o Concentration: Concentrations ranging from 100 ppm to 300 ppm have been investigated for
fruit thinning purposes. Higher concentrations generally result in a greater degree of thinning.
However, excessive thinning can occur at higher rates, especially under high-temperature
conditions.

For Fruit Quality Improvement (Color Enhancement and Increased Brix):

o Timing: Applications aimed at improving fruit quality are typically conducted later in the
season, after the period of significant fruit drop. For 'Sugiyama' satsuma mandarins,
applications on July 7th and August 11th have been shown to accelerate degreening,
increase the color index, and slightly increase Brix and sugar content while decreasing
acidity. Another study suggests that an application in early summer can induce water stress,
which contributes to improved fruit quality.

o Concentration: Concentrations of 100 ppm and 200 ppm have been demonstrated to be
effective for enhancing fruit quality.
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Quantitative Data Summary

The following tables summarize the quantitative effects of auxin-like compounds, including
Ethychlozate, on mandarin trees based on available research.

Table 1: Effect of Auxin (NAA) Application Timing on Fruit Drop in 'Satsuma Okitsu' Mandarin

Application Timing (Days .
Treatment Fruit Drop (%)
After Full Bloom)

Control - 20-26

NAA (200-300 mg L-1) 40 30-48

Source: Adapted from a study on chemical and manual fruit thinning of 'Satsuma Okitsu'

mandarin.

Table 2: Effect of Ethychlozate Application on Fruit Quality of 'Sugiyama' Satsuma Mandarin

Treatment (ppm) Application Dates Effect on Fruit Quality

Accelerated degreening,

increased color index, slightly

100 July 7 and Aug 11 ) )
increased Brix and sugar
content, decreased acidity.
Accelerated degreening,
increased color index, slightly
200 July 7 and Aug 11

increased Brix and sugar

content, decreased acidity.

Source: Adapted from a study on the regulation of fruit maturity and quality in satsuma
mandarin.

Experimental Protocols

The following are generalized protocols for the application of Ethychlozate to mandarin trees
based on methodologies described in the cited research.
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Protocol 1: Fruit Thinning Trial

Plant Material: Mature, healthy mandarin trees of a specific cultivar (e.g., 'Satsuma Okitsu' or
'Sugiyama).

e Treatments:
o Control (no spray).
o Ethychlozate at various concentrations (e.g., 100 ppm, 200 ppm, 300 ppm).

» Application Timing: Apply treatments at a specific number of days after full bloom (e.g., 40,
60, 70, or 80 days).

e Application Method:
o Prepare the Ethychlozate solution in water.

o Use a high-pressure sprayer to ensure thorough coverage of the entire tree, including
leaves and fruitlets.

o Apply the spray until the foliage is thoroughly wetted.
» Data Collection:

o Fruit Drop: Tag a representative number of branches on each tree and count the number
of fruitlets before and at set intervals after treatment to calculate the percentage of fruit
drop.

o Fruit Size: At harvest, measure the diameter and weight of a random sample of fruits from
each treatment group.

o Yield: Measure the total weight of harvested fruit per tree.

» Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to
determine the significance of the treatment effects.

Protocol 2: Fruit Quality Enhancement Trial
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e Plant Material: Mature, healthy mandarin trees of a specific cultivar (e.g., 'Sugiyama’).
e Treatments:

o Control (no spray).

o Ethychlozate at various concentrations (e.g., 100 ppm, 200 ppm).

» Application Timing: Apply treatments at specific dates during the fruit development period
(e.g., early July and mid-August).

e Application Method:
o Prepare the Ethychlozate solution in water.
o Use a high-pressure sprayer to ensure thorough coverage of the entire tree.
o Apply the spray until the foliage is thoroughly wetted.

o Data Collection at Harvest:

o

Fruit Color: Use a color difference meter to measure the peel color (e.g., 'a*' value).

[¢]

Soluble Solids Content (°Brix): Measure the Brix of the fruit juice using a refractometer.

[¢]

Titratable Acidity: Determine the acidity of the fruit juice by titration.

[e]

Sugar Content: Analyze the concentration of different sugars in the fruit juice.

» Statistical Analysis: Analyze the data using appropriate statistical methods to evaluate the
impact of the treatments on fruit quality parameters.

Visualizations
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Ethychlozate-induced fruit abscission signaling pathway.
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Workflow for determining optimal Ethychlozate timing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. THINNING EFFECTS ON CITRUS YIELD AND FRUIT SIZE | International Society for
Horticultural Science [ishs.org]

e 2. FRUIT THINNING OF SATSUMA 'OKITSU' MANDARIN | International Society for
Horticultural Science [ishs.org]

e 3.jircas.go.jp [jircas.go.jp]

 To cite this document: BenchChem. [Optimal Timing for Ethychlozate Application on
Mandarin Trees: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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